3alpha,12-alpha-Dihydroxy-7-diazirdinecholanic Acid
3alpha,12-alpha-Dihydroxy-7-diazirdinecholanic Acid
Brand Name:
Vulcanchem
CAS No.:
86933-63-3
VCID:
VC0017225
InChI:
InChI=1S/C24H40N2O4/c1-13(4-7-20(29)30)16-5-6-17-21-18(11-19(28)23(16,17)3)22(2)9-8-15(27)10-14(22)12-24(21)25-26-24/h13-19,21,25-28H,4-12H2,1-3H3,(H,29,30)/t13?,14?,15-,16?,17?,18?,19+,21?,22+,23-/m1/s1
SMILES:
CC(CCC(=O)O)C1CCC2C1(C(CC3C2C4(CC5C3(CCC(C5)O)C)NN4)O)C
Molecular Formula:
C₂₄H₄₀N₂O₄
Molecular Weight:
420.59
3alpha,12-alpha-Dihydroxy-7-diazirdinecholanic Acid
CAS No.: 86933-63-3
Cat. No.: VC0017225
Molecular Formula: C₂₄H₄₀N₂O₄
Molecular Weight: 420.59
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 86933-63-3 |
|---|---|
| Molecular Formula | C₂₄H₄₀N₂O₄ |
| Molecular Weight | 420.59 |
| IUPAC Name | 4-[(3R,10S,12S,13R)-3,12-dihydroxy-10,13-dimethylspiro[1,2,3,4,5,6,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-7,3'-diaziridine]-17-yl]pentanoic acid |
| Standard InChI | InChI=1S/C24H40N2O4/c1-13(4-7-20(29)30)16-5-6-17-21-18(11-19(28)23(16,17)3)22(2)9-8-15(27)10-14(22)12-24(21)25-26-24/h13-19,21,25-28H,4-12H2,1-3H3,(H,29,30)/t13?,14?,15-,16?,17?,18?,19+,21?,22+,23-/m1/s1 |
| SMILES | CC(CCC(=O)O)C1CCC2C1(C(CC3C2C4(CC5C3(CCC(C5)O)C)NN4)O)C |
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